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A Note on Nomenclature: The compound commonly referred to as Diethylethoxyammonium
chloride (CAS No. 13989-32-7) is more formally and widely recognized in scientific literature

and commercial catalogs as N,N-Diethylethanolammonium chloride[1][2][3]. Other synonyms

include N,N-Diethyl-2-hydroxyethylammonium chloride and 2-Diethylaminoethanol

hydrochloride[2][3]. This guide will primarily use the name N,N-Diethylethanolammonium

chloride to ensure clarity and consistency with established chemical nomenclature. For the

purpose of this guide, "Diethylethoxyammonium chloride" and "N,N-

Diethylethanolammonium chloride" will be used interchangeably, referring to the same

chemical entity.

Introduction
N,N-Diethylethanolammonium chloride is a quaternary ammonium salt that has garnered

interest in various chemical applications. Structurally, it is the hydrochloride salt of N,N-

Diethylethanolamine. Its bifunctional nature, possessing both a hydroxyl group and a

quaternary ammonium group, makes it a versatile building block in chemical synthesis and
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materials science. This guide provides an in-depth review of the synthesis, properties, and

emerging applications of N,N-Diethylethanolammonium chloride, with a focus on its role in the

formation of Deep Eutectic Solvents (DESs). While there has been some inquiry into the use of

related ammonium salts in energetic materials, a comprehensive review of available literature

and patents did not yield significant evidence of N,N-Diethylethanolammonium chloride's

application in this field.

Synthesis and Chemical Properties
The synthesis of N,N-Diethylethanolammonium chloride is a straightforward acid-base reaction.

The lone pair of electrons on the nitrogen atom of N,N-Diethylethanolamine acts as a

nucleophile, attacking the proton of a strong acid, such as hydrochloric acid. This results in the

formation of the corresponding ammonium salt.

Experimental Protocol: Synthesis of N,N-
Diethylethanolammonium chloride
This protocol is based on the general principles of amine salt formation.

Materials:

N,N-Diethylethanolamine

Concentrated Hydrochloric Acid (HCl)

Anhydrous Diethyl Ether

Ice Bath

Magnetic Stirrer and Stir Bar

Round Bottom Flask

Dropping Funnel

Büchner Funnel and Flask
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Procedure:

In a round bottom flask, dissolve a known molar equivalent of N,N-Diethylethanolamine in

anhydrous diethyl ether.

Cool the flask in an ice bath while stirring continuously.

Slowly add one molar equivalent of concentrated hydrochloric acid to the solution using a

dropping funnel. The reaction is exothermic, and slow addition is necessary to control the

temperature.

A white precipitate of N,N-Diethylethanolammonium chloride will form.

Continue stirring for an additional 30 minutes in the ice bath to ensure the reaction goes to

completion.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the precipitate with a small amount of cold, anhydrous diethyl ether to remove any

unreacted starting material.

Dry the product under vacuum to obtain pure N,N-Diethylethanolammonium chloride.

Causality in Experimental Choices:

Anhydrous Diethyl Ether: Used as a solvent because the product, an ionic salt, is insoluble in

it, allowing for easy precipitation and collection. The anhydrous nature prevents the

introduction of water, which could affect the purity of the final product.

Ice Bath and Slow Addition: The neutralization reaction between an amine and a strong acid

is highly exothermic. Cooling and slow addition of the acid are critical to prevent a rapid

temperature increase, which could lead to side reactions or solvent boiling.

Washing with Cold Diethyl Ether: This step is crucial for removing impurities, particularly

unreacted N,N-Diethylethanolamine, which is soluble in diethyl ether. Using cold solvent

minimizes the loss of the desired product, which may have slight solubility at higher

temperatures.
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N,N-Diethylethanolamine (C₂H₅)₂NCH₂CH₂OH

N,N-Diethylethanolammonium chloride (C₂H₅)₂N⁺HCH₂CH₂OH Cl⁻

Protonation

Hydrochloric Acid HCl
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Synthesis of N,N-Diethylethanolammonium chloride.

Physicochemical Properties
The following table summarizes the key physicochemical properties of N,N-

Diethylethanolammonium chloride.

Property Value Reference(s)

CAS Number 13989-32-7 [1][2][3]

Molecular Formula C₆H₁₆ClNO [1]

Molecular Weight 153.65 g/mol [2][3]

Appearance White powder [2]

Melting Point 133-136 °C [2]

Solubility Soluble in water

Storage Temperature 2-30°C [2]

Applications of N,N-Diethylethanolammonium
chloride
The primary research application of N,N-Diethylethanolammonium chloride is as a key

component in the formulation of Deep Eutectic Solvents.

Deep Eutectic Solvents (DESs)
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Deep Eutectic Solvents are a class of ionic fluids that are mixtures of a hydrogen bond

acceptor (HBA) and a hydrogen bond donor (HBD). These mixtures have a melting point

significantly lower than that of either of the individual components. N,N-

Diethylethanolammonium chloride serves as an effective hydrogen bond acceptor in the

formation of DESs.

A study has investigated the physicochemical properties of a DES formed by mixing N,N-

Diethylethanolammonium chloride (the HBA) with ethylene glycol (the HBD).[4] The resulting

DES exhibited favorable properties such as thermal conductivity, viscosity, and surface tension,

suggesting its potential as a "green solvent" and a replacement for traditional ionic liquids,

which can be more toxic and difficult to synthesize.[4]

Experimental Workflow: Preparation of a DES

The preparation of a DES is typically a straightforward mixing and heating process.

Component Selection: Choose a suitable hydrogen bond acceptor (e.g., N,N-

Diethylethanolammonium chloride) and a hydrogen bond donor (e.g., ethylene glycol).

Molar Ratio Determination: The molar ratio of the HBA to the HBD is a critical parameter that

influences the physicochemical properties of the resulting DES. Different molar ratios are

often tested to optimize properties like viscosity and thermal conductivity.[4]

Mixing and Heating: The components are mixed together in the desired molar ratio and

heated gently (e.g., to around 80°C) with stirring until a homogeneous, clear liquid is formed.

Characterization: The resulting DES is then characterized to determine its physical and

chemical properties, such as melting point, viscosity, density, and thermal conductivity.
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Workflow for the preparation of a Deep Eutectic Solvent.

Other Potential Applications
Chemical Intermediate: Due to the presence of a reactive hydroxyl group, N,N-

Diethylethanolammonium chloride can serve as a precursor in various organic syntheses.

For instance, the hydroxyl group can be esterified to produce a range of ester-functionalized

quaternary ammonium salts. These compounds could have applications as surfactants or in

the synthesis of more complex molecules. A patent for the preparation of di(acyloxyalkyl)

di(alkyl) ammonium compounds, useful as fabric softeners, highlights the utility of similar

structural motifs.[5]
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Lack of Evidence in Energetic Materials: While some nitrogen-containing salts have

applications as energetic materials, a thorough review of the available scientific literature and

patents did not reveal any significant research or application of N,N-

Diethylethanolammonium chloride as a precursor for rocket propellants or other explosives.

The search for its use in this context did not yield any relevant results.

Analytical Characterization
The accurate quantification of N,N-Diethylethanolammonium chloride is crucial for quality

control and in research applications. While specific analytical methods for this exact compound

are not extensively published, techniques used for structurally similar compounds, such as 2-

(Diethylamino)ethyl chloride hydrochloride, are directly applicable. High-sensitivity methods like

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) are well-suited for its analysis.[6]

Experimental Protocol: GC-MS Analysis
The following is a general protocol for the analysis of a related compound, 2-

Dimethylaminoethyl chloride hydrochloride (DMC HCl), which can be adapted for N,N-

Diethylethanolammonium chloride.[6]

Sample Preparation:

Accurately weigh and dissolve approximately 100 mg of the sample containing N,N-

Diethylethanolammonium chloride in 1 mL of a suitable solvent, such as Dimethyl Sulfoxide

(DMSO).[6]

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A or equivalent.

Mass Spectrometer: Agilent 5975C Triple-Axis Detector or equivalent.

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a similar non-polar column.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.
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Ramp: 10°C/min to 250°C.

Hold: 5 minutes at 250°C.

Injection Volume: 1 µL (splitless mode).

MS Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Detection Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity, or full

scan mode for qualitative analysis.

Data Analysis:

Quantify the peak corresponding to N,N-Diethylethanolammonium chloride using a

calibration curve prepared with certified reference standards.

Quantitative Data Summary for Analogous Compounds
The following table summarizes key quantitative parameters for analytical methods developed

for analogous dialkylaminoethyl chlorides, providing an expected performance benchmark.

Parameter
GC-MS Method for DMC
HCl[6]

LC-MS Method for DMC[6]

Limit of Detection (LOD) 0.94 ppm < 0.05 to 0.1 ppm

Limit of Quantification (LOQ) 3.7 ppm 0.2 ppm

Linearity Range 18.75 - 56.25 ppm 0.2 - 10 ppm

Correlation Coefficient (r²) 0.996 > 0.999

Accuracy (% Recovery) 92.9% - 101.4% Not explicitly stated

Precision (%RSD) 5.3% - 13.21% < 7% at 1.0 ppm

Safety and Handling
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N,N-Diethylethanolammonium chloride is a hazardous chemical and must be handled with

appropriate safety precautions. The following information is summarized from available Safety

Data Sheets (SDS)[7].

GHS Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P260: Do not breathe dust.

P273: Avoid release to the environment.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/ shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

Handling and Storage:

Handle in a well-ventilated area, preferably under a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]
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The compound is hygroscopic and air-sensitive, so it should be stored under an inert

atmosphere.[7][8]

Conclusion
N,N-Diethylethanolammonium chloride, also known by the synonym Diethylethoxyammonium
chloride, is a versatile quaternary ammonium salt with established and emerging applications.

Its synthesis is straightforward, and its physicochemical properties are well-documented. The

most prominent area of current research is its use as a hydrogen bond acceptor in the

formation of Deep Eutectic Solvents, positioning it as a component of "green" solvent systems.

While its structure suggests potential as a chemical intermediate in various organic syntheses,

there is currently no significant evidence to support its use in the field of energetic materials. As

with any chemical, proper safety precautions are paramount when handling this compound.

This guide provides a foundational understanding for researchers and professionals working

with or considering the use of N,N-Diethylethanolammonium chloride in their applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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